Cas no 866843-89-2 (N-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866843-89-2
• MF: C₂₄H₂₁N₅O
• MW: 395.456444501877
• CID: 6441757
• Update Time: 2025-07-01

N-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• N-[(4-methoxyphenyl)methyl]-3-(3-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, N-[(4-methoxyphenyl)methyl]-3-(3-methylphenyl)-

• Inchi： 1S/C24H21N5O/c1-16-6-5-7-18(14-16)22-24-26-23(25-15-17-10-12-19(30-2)13-11-17)20-8-3-4-9-21(20)29(24)28-27-22/h3-14H,15H2,1-2H3,(H,25,26)
• InChI Key： UNJMYVDISLRJPI-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(C)=C3)=C1N=C(NCC1=CC=C(OC)C=C1)C1=C2C=CC=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 1.94±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Overview of N-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866843-89-2)

N-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866843-89-2) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinazoline derivative is characterized by its unique triazoloquinazoline core, which is pivotal for its potential biological activities. Researchers are particularly interested in its structural framework, as it combines a methoxyphenyl group and a methylphenyl moiety, offering a versatile scaffold for drug development.

The compound's CAS No. 866843-89-2 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its molecular structure suggests potential applications in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and targeted therapy. These attributes make it a subject of interest for studies involving kinase inhibitors and cancer research, areas that dominate modern biomedical inquiries.

In the context of drug discovery, N-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine exemplifies the growing demand for small-molecule therapeutics. Its triazoloquinazoline backbone is reminiscent of other clinically relevant compounds, sparking curiosity about its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Such investigations are crucial, given the rising emphasis on computational chemistry and AI-driven drug design, which prioritize molecules with optimal pharmacokinetic profiles.

Another compelling aspect of this compound is its potential role in neurodegenerative disease research. The quinazoline scaffold has been linked to acetylcholinesterase inhibition, a mechanism relevant to conditions like Alzheimer's disease. This connection positions CAS No. 866843-89-2 as a candidate for further exploration in neurological drug development, a field where unmet medical needs remain high.

From a synthetic chemistry perspective, the compound's structure offers opportunities for structure-activity relationship (SAR) studies. Modifications to its methoxyphenyl or methylphenyl groups could yield derivatives with enhanced selectivity or potency. Such strategies are central to medicinal chemistry optimization, a process increasingly supported by high-throughput screening and fragment-based drug design.

Environmental and green chemistry considerations also apply to this compound. Researchers are evaluating sustainable synthesis routes for triazoloquinazoline derivatives to minimize waste and energy consumption. This aligns with global initiatives promoting eco-friendly pharmaceuticals, a topic frequently searched in academic and industrial circles.

In summary, N-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866843-89-2) represents a multifaceted compound with promising applications across drug discovery, neurology, and sustainable chemistry. Its structural complexity and biological relevance make it a valuable subject for ongoing and future research endeavors.